Cas no 1368580-91-9 (4-(2-bromo-4-methylphenyl)butan-1-amine)

• Product Name: 4-(2-bromo-4-methylphenyl)butan-1-amine
• CAS No: 1368580-91-9
• MF: C₁₁H₁₆BrN
• MW: 242.155442237854
• CID: 5830552
• PubChem ID: 80503528
• Update Time: 2025-06-18

4-(2-bromo-4-methylphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-4-methylphenyl)butan-1-amine
• EN300-1893122
• AKOS019067971
• 1368580-91-9

• Inchi： 1S/C11H16BrN/c1-9-5-6-10(11(12)8-9)4-2-3-7-13/h5-6,8H,2-4,7,13H2,1H3
• InChI Key： VTJBLYSCBYCYHH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1CCCCN

Computed Properties

• Exact Mass: 241.04661g/mol
• Monoisotopic Mass: 241.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on 4-(2-bromo-4-methylphenyl)butan-1-amine

Chemical Profile of 4-(2-bromo-4-methylphenyl)butan-1-amine (CAS No. 1368580-91-9)

4-(2-bromo-4-methylphenyl)butan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1368580-91-9, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amines, characterized by the presence of a nitrogen atom in its molecular structure, which makes it a versatile intermediate in the synthesis of various bioactive molecules.

The molecular structure of 4-(2-bromo-4-methylphenyl)butan-1-amine consists of a butan-1-amine backbone substituted with a brominated and methylated phenyl group at the C4 position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a valuable building block for designing novel pharmacophores. The presence of both bromine and methyl groups on the aromatic ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations.

In recent years, 4-(2-bromo-4-methylphenyl)butan-1-amine has been extensively studied for its potential applications in drug discovery and development. Its structural features make it an attractive candidate for modulating biological pathways associated with neurological disorders, inflammatory conditions, and cancer. Researchers have leveraged its chemical properties to develop novel analogs with enhanced binding affinity and selectivity towards target enzymes and receptors.

One of the most compelling aspects of 4-(2-bromo-4-methylphenyl)butan-1-amine is its role as a precursor in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its utility in generating compounds that inhibit kinases, which are critical enzymes involved in cell signaling pathways. By modifying the substituents on the phenyl ring or the amine group, chemists can fine-tune the pharmacological profile of these derivatives to achieve desired therapeutic effects.

Recent advancements in computational chemistry have further highlighted the significance of 4-(2-bromo-4-methylphenyl)butan-1-amine as a scaffold for drug design. Molecular docking simulations and virtual screening have been employed to identify potential binding interactions between this compound and biological targets. These computational approaches have accelerated the discovery process by predicting lead compounds with high efficacy and minimal side effects.

The pharmaceutical industry has also shown interest in 4-(2-bromo-4-methylphenyl)butan-1-amine due to its versatility in medicinal chemistry. Its ability to undergo diverse chemical modifications allows for the rapid assembly of libraries of compounds for high-throughput screening (HTS). This approach has been instrumental in identifying novel therapeutic agents with promising preclinical activity.

Moreover, 4-(2-bromo-4-methylphenyl)butan-1-amine has found applications beyond traditional drug development. It serves as a key intermediate in the synthesis of agrochemicals, where its structural motifs contribute to the efficacy of pesticides and herbicides. The bromine atom, in particular, facilitates further derivatization into more complex molecules with enhanced biological activity.

The synthesis of 4-(2-bromo-4-methylphenyl)butan-1-amine typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include bromination and methylation of aromatic compounds followed by amine functionalization. Advances in catalytic systems have improved the efficiency and scalability of these processes, making it feasible to produce this compound on an industrial scale.

In conclusion, 4-(2-bromo-4-methylphenyl)butan-1-amine (CAS No. 1368580-91-9) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable tool for developing novel bioactive molecules. As research continues to uncover new therapeutic targets and synthetic methodologies, the importance of this compound is expected to grow further.